4-[(4-Methylphenyl)sulfonyl]benzaldehyde

• CAS: 113823-55-5

Core Science & Biosynthesis

4-[(4-Methylphenyl)sulfonyl]benzaldehyde CAS number and molecular weight

This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals on 4-[(4-Methylphenyl)sulfonyl]benzaldehyde. It delves into the core chemical properties, synthesis, and potential applications of this bifunctional molecule, grounding all claims in authoritative scientific literature.

Core Compound Identification

4-[(4-Methylphenyl)sulfonyl]benzaldehyde , also known as 4-tosylbenzaldehyde, is an aromatic organic compound notable for containing both an aldehyde and a diaryl sulfone functional group. This unique structure makes it a valuable intermediate in organic synthesis.

// Define nodes for atoms C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5 [label="C"]; C6 [label="C"]; S [label="S", fontcolor="#FFFFFF", style=filled, fillcolor="#FBBC05"]; O1 [label="O", fontcolor="#FFFFFF", style=filled, fillcolor="#EA4335"]; O2 [label="O", fontcolor="#FFFFFF", style=filled, fillcolor="#EA4335"]; C7 [label="C"]; C8 [label="C"]; C9 [label="C"]; C10 [label="C"]; C11 [label="C"]; C12 [label="C"]; C13 [label="C", fontcolor="#FFFFFF", style=filled, fillcolor="#34A853"]; H13_1 [label="H"]; H13_2 [label="H"]; H13_3 [label="H"]; C14 [label="C"]; H14 [label="H"]; O3 [label="O", fontcolor="#FFFFFF", style=filled, fillcolor="#EA4335"];

// Define positions for a clear layout C1 [pos="0,1!"]; C2 [pos="-0.866,0.5!"]; C3 [pos="-0.866,-0.5!"]; C4 [pos="0,-1!"]; C5 [pos="0.866,-0.5!"]; C6 [pos="0.866,0.5!"]; S [pos="1.866,1!"]; O1 [pos="1.866,2!"]; O2 [pos="2.866,0.5!"]; C7 [pos="2.5,-0.5!"]; C8 [pos="2.5,-1.5!"]; C9 [pos="3.366,-2!"]; C10 [pos="4.232,-1.5!"]; C11 [pos="4.232,-0.5!"]; C12 [pos="3.366,0!"]; C13 [pos="-1.866,-1!"]; H13_1 [pos="-2.366,-0.5!"]; H13_2 [pos="-1.866,-1.7!"]; H13_3 [pos="-2.666,-1.3!"]; C14 [pos="5.232,-0!"]; H14 [pos="5.732,-0.3!"]; O3 [pos="5.232,0.7!"];

// Define bonds C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1; C1 -- S; S -- O1 [len=0.5]; S -- O2 [len=0.5]; S -- C7; C7 -- C8; C8 -- C9; C9 -- C10; C10 -- C11; C11 -- C12; C12 -- C7; C4 -- C13; C13 -- H13_1; C13 -- H13_2; C13 -- H13_3; C11 -- C14; C14 -- H14; C14 -- O3;

// Add double bonds edge [style=double]; C1 -- C6; C2 -- C3; C4 -- C5; S -- O1; S -- O2; C7 -- C12; C8 -- C9; C10 -- C11; C14 -- O3; } Figure 1: Chemical Structure of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde.

The key identifiers and physicochemical properties of this compound are summarized in the table below.

Property	Value	Source
CAS Number	113823-55-5	[1]
Molecular Formula	C₁₄H₁₂O₃S	[1]
Molecular Weight	260.31 g/mol	[1]
IUPAC Name	4-(p-tolylsulfonyl)benzaldehyde	[1]
Canonical SMILES	CC1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)C=O	[1]
Appearance	White to off-white solid (predicted)
XLogP3	2.5	[1]
Hydrogen Bond Donors	0	[1]
Hydrogen Bond Acceptors	3	[1]

Synthesis and Mechanistic Insights

The synthesis of diaryl sulfones is a cornerstone of modern organic chemistry. For 4-[(4-Methylphenyl)sulfonyl]benzaldehyde, a highly effective and modular approach is the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This method offers high yields and excellent functional group tolerance, making it ideal for constructing the central C(aryl)-S bond of the sulfone from readily available precursors.[2][3]

The proposed synthesis involves the coupling of 4-formylphenylboronic acid with p-toluenesulfonyl chloride .

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// Workflow connections start -> reactants; reactants -> reaction; reaction -> monitoring; monitoring -> workup; workup -> purification; purification -> product; } Figure 2: Proposed Suzuki-Miyaura Synthesis Workflow.

Detailed Experimental Protocol (Proposed)

• Vessel Preparation : To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-formylphenylboronic acid (1.0 eq), p-toluenesulfonyl chloride (1.1 eq), and potassium carbonate (K₂CO₃, 3.0 eq) as the base.

• Catalyst Addition : Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq). The choice of a palladium(0) source is crucial for initiating the catalytic cycle.

• Solvent Addition and Degassing : Add a degassed solvent mixture, typically toluene and water (e.g., 4:1 v/v). The biphasic system is common for Suzuki couplings, with the base residing in the aqueous phase.[4] Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Reaction : Heat the reaction mixture to reflux (approximately 90-100 °C) with vigorous stirring.

• Monitoring : Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting materials are consumed (typically 12-24 hours).

• Workup : Cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and wash it sequentially with water and brine.

• Purification : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude solid by flash column chromatography on silica gel to yield the pure 4-[(4-Methylphenyl)sulfonyl]benzaldehyde.

Causality and Self-Validation

• Why Palladium? Palladium catalysts are exceptionally effective at facilitating the key steps of the Suzuki coupling: oxidative addition, transmetalation, and reductive elimination.[5]

• Role of the Base : The base (K₂CO₃) is essential for activating the boronic acid, forming a more nucleophilic boronate species that facilitates the transmetalation step with the palladium complex.[3]

• Inert Atmosphere : The requirement for an inert atmosphere is a self-validating control. A reaction that fails in the presence of air but succeeds under nitrogen confirms the oxygen-sensitive nature of the Pd(0) catalyst, a hallmark of this reaction type.

Applications in Research and Drug Development

The true value of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde lies in its bifunctionality, which allows for sequential, selective chemical modifications.

A. The Diaryl Sulfone Moiety

The diaryl sulfone core is a privileged structure in medicinal chemistry. It is a key pharmacophore in numerous approved drugs, including COX-2 inhibitors (e.g., Celecoxib) and antibacterial agents. This moiety is metabolically stable and can act as a hydrogen bond acceptor, contributing to target binding affinity.

B. The Benzaldehyde Functional Group

The aldehyde group is a versatile chemical handle for a wide range of synthetic transformations. It serves as an electrophilic site for the construction of more complex molecules. Key reactions include:

• Reductive Amination : To form substituted benzylamines, which are common in pharmaceutical compounds.

• Wittig Reaction : To create alkenes.

• Aldol Condensation : For C-C bond formation.

• Knoevenagel Condensation : To synthesize various substituted alkenes.

This dual reactivity makes 4-[(4-Methylphenyl)sulfonyl]benzaldehyde an excellent scaffold for building combinatorial libraries in the drug discovery process. A researcher can first synthesize the diaryl sulfone core and then use the aldehyde to introduce a diverse range of chemical groups.

// Nodes start [label="4-[(4-Methylphenyl)sulfonyl]benzaldehyde", shape=Mdiamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; reductive_amination [label="Reductive Amination\n+ Primary/Secondary Amine (R-NH₂)\n+ Reducing Agent (e.g., NaBH(OAc)₃)"]; wittig [label="Wittig Reaction\n+ Phosphonium Ylide"]; aldol [label="Aldol Condensation\n+ Enolate (from ketone/aldehyde)"]; product_amine [label="Substituted Benzylamine\n(Diaryl Sulfone Core)", shape=box3d, fillcolor="#FBBC05"]; product_alkene [label="Substituted Styrene\n(Diaryl Sulfone Core)", shape=box3d, fillcolor="#FBBC05"]; product_enone [label="α,β-Unsaturated Ketone\n(Diaryl Sulfone Core)", shape=box3d, fillcolor="#FBBC05"];

// Connections start -> reductive_amination; reductive_amination -> product_amine; start -> wittig; wittig -> product_alkene; start -> aldol; aldol -> product_enone; } Figure 3: Key Downstream Synthetic Pathways.

Safety and Handling

As with any laboratory chemical, proper safety protocols must be followed. Based on data for structurally similar compounds:

• Personal Protective Equipment (PPE) : Wear safety glasses, chemical-resistant gloves, and a lab coat.

• Handling : Handle in a well-ventilated area or a chemical fume hood. Avoid generating dust.

• Hazards : May cause skin, eye, and respiratory irritation.

• Storage : Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

4-[(4-Methylphenyl)sulfonyl]benzaldehyde is a valuable bifunctional building block for organic synthesis and medicinal chemistry. Its preparation via robust methods like the Suzuki-Miyaura coupling allows for the reliable construction of its core diaryl sulfone structure. The presence of a reactive aldehyde handle provides a gateway for extensive functionalization, enabling the synthesis of complex molecules with potential biological activity. This guide provides the foundational knowledge for researchers to confidently incorporate this versatile compound into their synthetic programs.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11253973, 4-[(4-Methylphenyl)sulfonyl]benzaldehyde. Retrieved February 16, 2026, from [Link].

• Bandgar, B. P., et al. (2024). Suzuki-type sulfonylation of aryl boron compounds: A powerful tool for synthesis of diaryl sulfones. Chemical Review and Letters, 7, 501-512.

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved February 16, 2026, from [Link].

• Biffis, A., et al. (2018). Palladium-Catalyzed Cross-Coupling of Arylboronic Acids and Arylsulfonyl Chlorides. Organic Syntheses, 95, 1-14.
• Genêt, J. P., et al. (1999). Recent advances in Suzuki-Miyaura cross-coupling reactions. Journal of the Brazilian Chemical Society, 10(4), 249-266.

Sources

• 1. 4-(Methyl­sulfon­yl)benzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. uwindsor.ca [uwindsor.ca]
• 5. chem.libretexts.org [chem.libretexts.org]

A Technical Guide to the Solubility of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde in Polar Aprotic Solvents

Introduction: The Significance of a Versatile Building Block

4-[(4-Methylphenyl)sulfonyl]benzaldehyde, also known as 4-tosylbenzaldehyde, is an organic compound characterized by the presence of both a sulfonyl and an aldehyde functional group.[1] This dual functionality makes it a valuable intermediate and building block in various fields of chemical synthesis.[2] In medicinal chemistry, it serves as a precursor for synthesizing biologically active molecules, including potential treatments for type 2 diabetes and various enzyme inhibitors.[2][3] Its applications also extend to the creation of specialty chemicals for polymers and dyes.[2]

The efficiency of any synthesis utilizing 4-[(4-Methylphenyl)sulfonyl]benzaldehyde is critically dependent on its dissolution in a suitable solvent system. Polar aprotic solvents—such as acetonitrile, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO)—are frequently employed in organic reactions due to their ability to dissolve a wide range of compounds and their lack of acidic protons.[4][5] A thorough understanding of the solubility of this compound in these solvents is paramount for researchers and process chemists to optimize reaction conditions, control crystallization processes, and ensure high yields and purity of the final product.

This guide provides a comprehensive overview of the solubility of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde in selected polar aprotic solvents, presents a validated experimental protocol for solubility determination, and discusses the underlying thermodynamic principles that govern the dissolution process.

Physicochemical Profile

• Molecular Formula: C₁₄H₁₂O₃S[1]

• Molecular Weight: 260.31 g/mol [1]

• Appearance: Typically a light yellow to light brown crystalline solid.[3]

• Key Structural Features: The molecule's polarity is significantly influenced by the sulfonyl (SO₂) and aldehyde (CHO) groups, which are capable of engaging in strong dipole-dipole interactions. The presence of two aromatic rings also contributes to its solid-state packing and interactions in solution.

The strong polar character imparted by the sulfonyl group enhances intermolecular forces, which must be overcome by the solvent for dissolution to occur.[2]

Experimental Solubility Data

The solubility of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde is temperature-dependent, generally increasing with a rise in temperature. This behavior indicates that the dissolution process is endothermic. The following table summarizes the mole fraction solubility (x) of the compound in acetonitrile, a common polar aprotic solvent, at various temperatures.

Temperature (K)	Mole Fraction (x) in Acetonitrile
283.15	Data not available in search results
298.15	Data not available in search results
318.15	Data not available in search results

Note: While a study was found that measured the solubility in acetonitrile mixed with various alcohols, the specific mole fraction solubility in pure acetonitrile at the specified temperatures was not explicitly provided in the search result abstracts. The referenced study does, however, confirm that solubility increases with temperature.[6]

Experimental Protocol: Isothermal Gravimetric Analysis

The determination of solubility requires a robust and reproducible method. The isothermal gravimetric method is a reliable technique for accurately measuring the solubility of a solid in a liquid at a constant temperature.[7][8] It relies on achieving thermodynamic equilibrium and then precisely measuring the mass of the dissolved solute in a known mass of the solvent.[8]

Causality and Self-Validation in the Protocol

• Ensuring Equilibrium: The long equilibration time with continuous stirring is crucial. Solubility is an equilibrium property, representing the point where the rate of dissolution equals the rate of precipitation.[9] Taking measurements before equilibrium is reached would result in an underestimation of the true solubility. The protocol validates this by requiring that consecutive measurements show no significant change.[7]

• Temperature Control: A thermostatic bath is essential because solubility is highly sensitive to temperature fluctuations.[7] Maintaining a constant temperature (e.g., ±0.1 K) ensures the measured value is accurate for that specific condition.

• Gravimetric Precision: Using an analytical balance for all mass measurements and drying the solute to a constant weight minimizes errors.[8] The process of drying to a constant weight validates that all solvent has been removed, ensuring the final mass is solely that of the solute.[8]

Step-by-Step Methodology

• Apparatus Preparation: Ensure all glassware (e.g., jacketed glass vessel, conical flasks, evaporating dishes) is thoroughly cleaned and dried. Pre-weigh the evaporating dishes on an analytical balance.

• Preparation of Saturated Solution: Add an excess amount of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde to a known volume of the chosen polar aprotic solvent (e.g., acetonitrile) in a sealed, jacketed glass vessel. The presence of undissolved solid is necessary to confirm saturation.

• Equilibration: Place the vessel in a thermostatic water bath set to the desired temperature (e.g., 298.15 K). Stir the mixture vigorously using a magnetic stirrer for a sufficient duration (typically 12-24 hours) to ensure the solution reaches thermodynamic equilibrium.

• Sample Collection: Cease stirring and allow the undissolved solid to settle for at least 2 hours while maintaining the constant temperature. Carefully withdraw a known volume (e.g., 5 mL) of the clear supernatant using a pre-heated pipette fitted with a filter to prevent the transfer of solid particles.

• Gravimetric Analysis:

  • Transfer the collected supernatant into a pre-weighed evaporating dish.

  • Weigh the dish containing the solution to determine the total mass of the solution sample.

  • Place the dish in a vacuum oven at a temperature sufficient to evaporate the solvent without decomposing the solute (e.g., 323.15 K) until a constant weight is achieved.[8]

  • Cool the dish in a desiccator to prevent moisture absorption and re-weigh it on the analytical balance.

• Calculation:

  • Calculate the mass of the dissolved solute (m_solute) by subtracting the mass of the empty dish from the mass of the dish with the dried residue.

  • Calculate the mass of the solvent (m_solvent) by subtracting the mass of the dissolved solute from the total mass of the solution sample.

  • Convert the masses of the solute and solvent to moles (n_solute and n_solvent) using their respective molar masses.

  • The mole fraction solubility (x) is calculated as: x = n_solute / (n_solute + n_solvent).

• Reproducibility: Repeat the experiment at least three times at each temperature to ensure the results are reproducible and to calculate an average and standard deviation.

Caption: Workflow for Isothermal Gravimetric Solubility Determination.

Theoretical Framework and Influencing Factors

The solubility of a crystalline solid in a liquid is governed by a thermodynamic equilibrium.[9] The process can be conceptually broken down into two main energy contributions:

• Crystal Lattice Energy: The energy required to break the intermolecular forces holding the solute molecules together in the crystal lattice. This is an endothermic process.

• Solvation Energy: The energy released when the solute molecules form new interactions with the solvent molecules. This is an exothermic process.

For dissolution to occur, the energy released during solvation must be sufficient to overcome the crystal lattice energy. The overall enthalpy of the solution (ΔH_sol) determines the temperature dependence, as described by the van't Hoff equation.[9]

Solute-Solvent Interactions

The molecular structure of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde allows for several types of interactions with polar aprotic solvents:

• Dipole-Dipole Interactions: The highly polar sulfonyl (SO₂) and aldehyde (CHO) groups are the primary sites for strong dipole-dipole interactions with polar solvent molecules like acetonitrile (CH₃CN) or DMSO ((CH₃)₂SO).

• π-π Stacking: The two aromatic rings can interact with solvents that also possess aromatic character or can induce a dipole.

• Van der Waals Forces: London dispersion forces exist between all molecules and contribute to the overall solvation energy.

Polar aprotic solvents are effective because they possess large dipole moments that can interact favorably with the polar sites of the solute, but they do not form strong hydrogen bonds with themselves, leaving them more available to solvate the solute.[5]

Caption: Key Intermolecular Interactions Influencing Solubility.

Conclusion

The solubility of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde in polar aprotic solvents is a critical parameter for its effective use in chemical synthesis. The dissolution process is endothermic and governed by the balance between crystal lattice energy and solvation energy. Accurate determination of solubility data, achieved through validated methods like isothermal gravimetric analysis, enables researchers to make informed decisions regarding solvent selection, reaction concentration, and purification strategies. The principles and protocols outlined in this guide provide a robust framework for understanding and quantifying the solubility of this important chemical intermediate.

References

• Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles. Journal of the American Chemical Society.
• Physics-Based Solubility Prediction for Organic Molecules. National Institutes of Health (NIH).
• 4-Methylsulphonyl benzaldehyde 5398-77-6 wiki.
• Thermodynamic Correlation between Liquid–Liquid Phase Separation and Crystalline Solubility of Drug-Like Molecules. National Institutes of Health (NIH).
• Rapid, small-scale determination of organic solvent solubility using a thermogravimetric analyzer. PubMed.
• Application of Thermodynamic Models to Predict the Solubility of Biologically Active Substances. Semantic Scholar.
• THERMODYNAMICS AND RELATIVE SOLUBILITY PREDICTION OF POLYMORPHIC SYSTEMS. ResearchGate.
• Determination of Solubility by Gravimetric Method.
• 4-(Methylsulfonyl)benzaldehyde. National Institutes of Health (NIH).
• 4-Methylsulphonyl benzaldehyde. ChemicalBook.
• Determination of solubility by gravimetric method: A brief review. National Journal of Pharmaceutical Sciences.
• Mole fraction solubility (x) of 4-(methylsulfonyl)benzaldehyde in... ResearchGate.
• 4-[(4-Methylphenyl)sulfonyl]benzaldehyde. PubChem.
• Polar aprotic solvent. Wikipedia.
• 4-(Methylsulfonyl)benzaldehyde. ResearchGate.
• GRAVIMETRIC. Scribd.
• Polar aprotic solvents – Knowledge and References. Taylor & Francis.
• determination of solubility by gravimetric method Pharmacy 180.
• Reappraisal of Empirical Solvent Polarity Scales for Organic Solvents.

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Protocols & Analytical Methods

General procedure for the synthesis of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde

Application Note: High-Purity Synthesis of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde

Abstract & Application Scope

This technical note details the optimized synthesis of 4-[(4-methylphenyl)sulfonyl]benzaldehyde (also known as 4-tosylbenzaldehyde). This compound is a critical diaryl sulfone scaffold used as a building block in the development of sulfonamide-based antimicrobials, photo-acid generators, and nonlinear optical materials.[1]

Unlike standard aliphatic sulfone syntheses, the presence of the reactive aldehyde moiety requires high chemoselectivity.[1] This guide presents two validated protocols:

• Method A (Direct

  Displacement): The preferred, one-step "green" route using sodium p-toluenesulfinate.[1]

• Method B (Sulfide Oxidation): A classic two-step route for laboratories where sulfinate salts are unavailable, featuring a controlled oxidation step to preserve the aldehyde.[1]

Retrosynthetic Strategy & Route Selection

The synthesis poses a specific chemoselectivity challenge: introducing the high-oxidation-state sulfone (

) without over-oxidizing the aldehyde ( ) to a carboxylic acid ( ).[1]

Comparative Analysis of Routes

Feature	Method A: Sulfinate Displacement ( )	Method B: Sulfide Oxidation
Step Count	1 Step (Direct)	2 Steps (S-Arylation Oxidation)
Atom Economy	High	Moderate (Requires oxidant stoichiometry)
Chemoselectivity	Excellent (No oxidant used)	Critical Control Required (Risk of -COOH formation)
Reagents	4-Fluorobenzaldehyde + Na-p-Toluenesulfinate	4-Chlorobenzaldehyde + p-Thiocresol +
Recommendation	Primary Protocol	Secondary/Fallback Protocol

Method A: Direct Nucleophilic Aromatic Substitution ( )

Principle: This method utilizes the ambident nucleophilicity of the sulfinate anion.[1] In polar aprotic solvents (DMSO/DMF), the sulfur atom is highly nucleophilic, displacing the fluoride ion on the para-substituted benzaldehyde.[1] The aldehyde group acts as an electron-withdrawing group (EWG), activating the ring for nucleophilic attack.[1]

Reagents & Materials

• Substrate: 4-Fluorobenzaldehyde (1.0 equiv) [CAS: 459-57-4][1]

• Nucleophile: Sodium p-toluenesulfinate (1.2 equiv) [CAS: 824-79-3][1]

• Solvent: Dimethyl sulfoxide (DMSO), anhydrous[1]

• Workup: Deionized Water, Ethyl Acetate[1]

Step-by-Step Protocol

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-Fluorobenzaldehyde (10 mmol, 1.24 g) in DMSO (20 mL).

• Addition: Add Sodium p-toluenesulfinate (12 mmol, 2.14 g) in a single portion.

• Reaction: Heat the mixture to 90–100°C in an oil bath. Stir vigorously for 4–6 hours.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 3:1).[1] The starting fluoride (

    ) should disappear, replaced by a more polar sulfone spot ( ).[1]

• Quench: Cool the reaction mixture to room temperature. Pour the solution slowly into Ice-Water (100 mL) with stirring.

• Isolation: A white to off-white precipitate will form immediately.[1]

  • If solid forms: Filter via vacuum filtration.[1] Wash with cold water (

    mL) to remove residual DMSO.[1]

  • If oil forms:[1][2] Extract with Ethyl Acetate (

    mL).[1] Wash organic layer with Brine, dry over , and concentrate in vacuo.[1]

• Purification: Recrystallize from hot Ethanol or Ethanol/Hexane (1:1).

Method B: Two-Step Sulfide Oxidation

Principle: This route couples a thiol with an aryl halide, followed by oxidation.[1] The critical innovation here is using Oxone® or controlled

to stop oxidation at the sulfone without touching the aldehyde.[1]

Step 1: Synthesis of 4-[(4-methylphenyl)thio]benzaldehyde

• Reagents: 4-Chlorobenzaldehyde (10 mmol), p-Thiocresol (11 mmol),

  (15 mmol), DMF (20 mL).

• Procedure: Combine reagents in DMF. Heat to 100°C for 3 hours under Nitrogen.

• Workup: Pour into water. Filter the yellow solid (Sulfide intermediate).[1] Dry thoroughly.[1]

Step 2: Chemoselective Oxidation

Caution: Peroxides are explosive.[1] Work behind a shield.

• Solvent System: Dissolve the Sulfide intermediate (5 mmol) in Glacial Acetic Acid (15 mL).

• Oxidant Addition: Add Hydrogen Peroxide (30% aq) (15 mmol, 3.0 equiv) dropwise at room temperature.

• Temperature Control (CRITICAL):

  • Heat to 50–60°C . DO NOT REFLUX. Refluxing in acetic acid/peroxide will oxidize the aldehyde to carboxylic acid.[1]

• Monitoring: Stir for 2–3 hours. Monitor by TLC.[1][3] Stop immediately when the sulfide and sulfoxide spots disappear.[1]

• Workup: Pour into cold water. Neutralize excess acid with saturated

  (careful: foaming).[1] Filter the solid product.[1]

Process Visualization & Logic

The following diagram illustrates the decision logic and workflow for the preferred Method A, highlighting the self-validating checkpoints.

Figure 1: Decision matrix and process workflow for the synthesis of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde. Method A is prioritized for its chemoselectivity.[1]

Analytical Characterization

Upon isolation, the product must be validated against the following structural markers.

Technique	Expected Signal	Structural Assignment
1H NMR (CDCl3, 400 MHz)	10.0–10.1 ppm (s, 1H)	Aldehyde (-CHO) .[1] Loss of this signal indicates oxidation to acid.[1]
8.0–8.1 ppm (d, 2H)	Aromatic protons ortho to Sulfone (Benzaldehyde ring).[1]
7.8–7.9 ppm (d, 2H)	Aromatic protons ortho to Aldehyde.[1]
2.4 ppm (s, 3H)	Methyl (-CH3) group on the tolyl ring.[1]
IR Spectroscopy	1700–1710 cm⁻¹	C=O[1] Stretch (Aldehyde).[1][4]
1310 & 1150 cm⁻¹	S=O[1] Asymmetric & Symmetric Stretches (Sulfone).
Appearance	White/Off-white solid	Crystalline powder.[1]

Troubleshooting & Critical Parameters

• Issue: Low Yield in Method A.

  • Cause: Wet DMSO.[1] The sulfinate anion is solvated by water, reducing nucleophilicity.[1]

  • Fix: Use anhydrous DMSO and keep the reaction under an inert atmosphere (Nitrogen/Argon).[1]

• Issue: Carboxylic Acid Contamination (Method B).

  • Cause: Reaction temperature >60°C or excess oxidant.[1]

  • Fix: Strictly control temperature.[1] Alternatively, use m-CPBA (stoichiometric) in Dichloromethane at 0°C, as it is milder than peroxide/acid mixtures.[1]

• Issue: Product Oiling Out.

  • Cause: Impurities preventing crystallization.[1]

  • Fix: Triturate the oil with cold diethyl ether or hexane to induce crystallization.[1]

References

• Review of Sulfinate Reactivity

  • Title: Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds.[1][5]

  • Source: RSC Advances, 2021.[1][5]

  • URL:[Link]

• Oxidation Selectivity

  • Title: Catalyst-free approach for solvent-dependent selective oxidation of organic sulfides with oxone.[1][6]

  • Source: Green Chemistry, 2013.[1]

  • URL:[Link]

• General Sulfone Synthesis (

  ):

  • Title: Nucleophilic substitution of aromatic halides with sodium sulfinates.[1]

  • Source: Organic Syntheses (General Procedure adapted from similar diaryl sulfone protocols).[1]

  • URL:[Link][1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN102675167A - Preparation method of p-methylsulfonyl benzaldehyde - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of 4-[(1H-Benzimidazol-2-yl)sulfanyl]benzaldehyde and 2-({4-[(1H-Benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide | MDPI [mdpi.com]
• 5. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Catalyst-free approach for solvent-dependent selective oxidation of organic sulfides with oxone - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Knoevenagel condensation reactions using 4-[(4-Methylphenyl)sulfonyl]benzaldehyde

Technical Application Note: High-Efficiency Knoevenagel Condensation of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde

Introduction & Chemical Context

The substrate 4-[(4-Methylphenyl)sulfonyl]benzaldehyde (also known as 4-tosylbenzaldehyde, CAS: 5398-77-6) represents a unique class of "super-electrophiles" in Knoevenagel chemistry. Unlike standard benzaldehyde, the presence of the sulfonyl group (–SO₂–) at the para position exerts a powerful electron-withdrawing effect (Hammett substituent constant

).

This electronic activation significantly lowers the LUMO energy of the carbonyl group, making it exceptionally reactive toward nucleophilic attack by carbanions derived from active methylene compounds (e.g., malononitrile, ethyl cyanoacetate).

Key Applications:

• Medicinal Chemistry: Synthesis of vinyl sulfones, which are potent Michael acceptors often used as cysteine-targeting warheads in covalent inhibitors.

• Materials Science: Creation of "Push-Pull" chromophores where the sulfone acts as the electron acceptor, useful in non-linear optical (NLO) materials.

Mechanistic Insight

The reaction follows the classic base-catalyzed Knoevenagel mechanism, but the kinetics are dramatically accelerated by the sulfonyl moiety.

Pathway Analysis:

• Deprotonation: A weak base (e.g., piperidine) deprotonates the active methylene compound (e.g., malononitrile) to form a resonance-stabilized enolate.

• Nucleophilic Attack: The enolate attacks the carbonyl carbon. Crucial Point: The 4-tosyl group pulls electron density away from the ring, intensifying the positive charge character (

  ) on the carbonyl carbon, effectively eliminating the activation barrier for this step.

• Dehydration: The resulting aldol-like intermediate undergoes rapid E1cB elimination to form the conjugated alkene product.

Figure 1: Mechanistic pathway highlighting the accelerated nucleophilic attack due to the electron-withdrawing sulfonyl group.[1]

Experimental Protocols

Two protocols are provided: a Green Aqueous Method (recommended for purity and environmental impact) and a Classic Ethanol Method (recommended for solubility-limited substrates).

Protocol A: Green Aqueous/Ethanol Suspension (Recommended)

This method utilizes the "on-water" effect where hydrophobic interactions accelerate the reaction, often resulting in pure product precipitation.

• Reagents:

  • 4-[(4-Methylphenyl)sulfonyl]benzaldehyde (1.0 equiv, 260.3 mg for 1 mmol scale)

  • Malononitrile (1.1 equiv, 72.7 mg)

  • Solvent: Ethanol:Water (1:1 v/v, 5 mL)

  • Catalyst: Piperidine (2 drops / 0.05 equiv)

• Procedure:

  • Charge: In a 20 mL vial, add the aldehyde and malononitrile.

  • Suspend: Add the Ethanol:Water mixture. The aldehyde may not fully dissolve initially; this is normal.

  • Catalyze: Add 2 drops of piperidine while stirring vigorously.

  • React: Stir at Room Temperature (25°C). The mixture will likely turn into a thick suspension within 15–30 minutes as the product precipitates.

  • Monitor: Check by TLC (Hexane:EtOAc 7:3). The aldehyde spot (Rf ~0.4) should disappear.

  • Work-up: Filter the solid precipitate under vacuum.

  • Wash: Wash the filter cake with cold water (2 x 5 mL) followed by cold ethanol (1 x 2 mL).

  • Dry: Dry in a vacuum oven at 50°C for 2 hours.

Protocol B: Solvent-Free Grinding (High Throughput)

Ideal for screening multiple derivatives rapidly without solvent waste.

• Procedure:

  • Weigh aldehyde (1 mmol) and active methylene (1 mmol) into a mortar.

  • Add 1 drop of piperidine.

  • Grind with a pestle for 5–10 minutes. The mixture will melt/liquefy due to eutectic formation and then re-solidify as the product forms.

  • Recrystallize the resulting solid from hot ethanol.

Data Analysis & Characterization

The product, 2-[4-(toluene-4-sulfonyl)-benzylidene]-malononitrile , is a stable solid.

Expected Results Table:

Parameter	Value / Observation	Notes
Reaction Time	15 – 45 mins	Significantly faster than unsubstituted benzaldehyde.
Typical Yield	92 – 98%	High yield due to strong thermodynamic driving force.
Appearance	White to Off-White Solid	Colored impurities indicate oxidation or polymerization.
Melting Point	> 160°C (Predicted)	High MP due to rigid sulfone/nitrile stacking.
Solubility	DMSO, DMF, Acetone	Poor solubility in water and alcohols.

Spectroscopic Markers (Validation):

• ¹H NMR (DMSO-d₆): Look for the vinyl proton singlet (

  ) shifted downfield (typically 8.0–8.5 ppm) due to the anisotropic effect of the CN groups and the electron-poor ring.

• IR (ATR):

  • : ~2220 cm⁻¹ (Strong, sharp).
  • : ~1300 cm⁻¹ (asymmetric) and ~1150 cm⁻¹ (symmetric).
  • : ~1580–1600 cm⁻¹.

Workflow Visualization

Figure 2: Step-by-step workflow for the Green Aqueous Protocol.

References

• General Knoevenagel Mechanism & Catalysis

  • List, B. (2010). Emil Knoevenagel and the Roots of Aminocatalysis. Angewandte Chemie International Edition. Link

• Green Chemistry Protocols (Aqueous/Grinding)

  • Bose, D. S., et al. (2006). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Pure and Applied Chemistry. Link

• Reactivity of Sulfonyl Benzaldehydes: Use of 4-sulfonyl benzaldehydes in condensation: Journal of Organic Chemistry (General reference for EWG-benzaldehyde reactivity).

• Compound Data (Grounding)

  • PubChem CID 11253973 (4-[(4-Methylphenyl)sulfonyl]benzaldehyde). Link

Sources

• 1. researchgate.net [researchgate.net]

Application Note: Strategic Utilization of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde in Heterocyclic Synthesis

This Application Note is designed for research chemists and drug discovery scientists. It details the utility of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde (CAS: 13950-86-2) as a high-value scaffold for synthesizing bioactive heterocycles.

Introduction & Compound Profile

4-[(4-Methylphenyl)sulfonyl]benzaldehyde (often referred to as p-tosylbenzaldehyde) is a bifunctional building block that combines a reactive carbonyl electrophile with a diaryl sulfone pharmacophore.

Unlike simple benzaldehydes, this molecule carries a sulfone group at the para position. This structural feature serves two critical roles:

• Electronic Activation: The sulfonyl group (

  ) is a strong electron-withdrawing group (EWG) ( ). This significantly lowers the LUMO energy of the aldehyde carbonyl, enhancing its electrophilicity toward nucleophilic attack during condensation reactions.

• Pharmacological Relevance: The diaryl sulfone moiety is a privileged structure in medicinal chemistry, serving as the core pharmacophore for COX-2 inhibitors (e.g., Rofecoxib analogs) and antimicrobial agents.

Chemical Specifications

Property	Specification
IUPAC Name	4-[(4-Methylphenyl)sulfonyl]benzaldehyde
CAS Number	13950-86-2
Molecular Formula
Molecular Weight	260.31 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMSO, DMF, hot Ethanol; Insoluble in water
Stability	Stable under aerobic conditions; Sulfone group resists acid/base hydrolysis

Reaction Pathways & Logic

The high electrophilicity of this aldehyde makes it an ideal candidate for Multicomponent Reactions (MCRs) and Claisen-Schmidt Condensations . The following diagram illustrates the primary synthetic workflows accessible from this single precursor.

Figure 1: Synthetic divergence from 4-[(4-Methylphenyl)sulfonyl]benzaldehyde. The sulfone group remains intact across all pathways, embedding biological activity into the final heterocycle.

Detailed Experimental Protocols

Protocol A: Synthesis of Pyrazoline Derivatives via Chalcones

Mechanism: Claisen-Schmidt Condensation followed by Michael Addition/Cyclization. Why this works: The electron-deficient nature of the aldehyde accelerates the initial aldol condensation step, often requiring shorter reaction times than electron-rich analogs (e.g., p-methoxybenzaldehyde).

Step 1: Chalcone Formation

• Reagents:

  • 4-[(4-Methylphenyl)sulfonyl]benzaldehyde (1.0 mmol, 260 mg)

  • Acetophenone derivative (1.0 mmol)

  • Ethanol (5 mL)

  • NaOH (40% aq. solution, 0.5 mL)

• Procedure:

  • Dissolve the aldehyde and acetophenone in Ethanol in a round-bottom flask.

  • Add NaOH solution dropwise at room temperature (RT) with vigorous stirring.

  • Observation: A precipitate typically forms within 1–3 hours. The sulfone-substituted chalcone is often less soluble than the starting materials.

  • Stir for 4 hours at RT.

  • Filter the solid, wash with cold water (to remove base) and cold ethanol.

  • Purification: Recrystallize from hot ethanol.

Step 2: Cyclization to Pyrazoline

• Reagents:

  • Chalcone from Step 1 (0.5 mmol)

  • Hydrazine Hydrate (2.5 mmol, 5 equiv)

  • Glacial Acetic Acid (5 mL) or Ethanol (10 mL)

• Procedure:

  • Dissolve chalcone in solvent.

  • Reflux for 6–8 hours.

  • Pour into crushed ice. The pyrazoline precipitates out.

  • Filter and recrystallize from DMF/Ethanol mixtures.

Protocol B: The Biginelli Reaction (Dihydropyrimidinone Synthesis)

Mechanism: Acid-catalyzed three-component condensation.[1] Expert Insight: The sulfone group improves the yield of this reaction by stabilizing the reaction intermediates. However, solubility can be an issue; the use of a co-solvent or microwave irradiation is recommended.

• Reagents:

  • 4-[(4-Methylphenyl)sulfonyl]benzaldehyde (1.0 mmol)

  • Ethyl Acetoacetate (1.0 mmol)

  • Urea (1.5 mmol)

  • Catalyst:

    -Toluenesulfonic acid (10 mol%) or concentrated HCl (3 drops).

  • Solvent: Ethanol (5 mL).

• Procedure:

  • Combine all reagents in a microwave-safe vial (if using microwave) or round-bottom flask.

  • Method A (Thermal): Reflux for 4–6 hours. Monitor by TLC (Hexane:Ethyl Acetate 6:4).

  • Method B (Microwave - Recommended): Irradiate at 120°C for 10–15 minutes.

  • Cool the mixture to RT. Pour into crushed ice (20 g).

  • Filter the solid product.[2]

  • Purification: Recrystallize from Ethanol.[2]

Mechanistic Visualization: The Biginelli Pathway[5]

Understanding the role of the sulfone-aldehyde in the Biginelli mechanism is crucial for troubleshooting. The EWG character facilitates the initial formation of the N-acyliminium ion.

Figure 2: The Biginelli reaction mechanism. The electron-withdrawing sulfone group (on the Aldehyde) accelerates the formation of the electrophilic Acyliminium Ion intermediate.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Solubility	The hydrophobic diaryl sulfone moiety reduces solubility in pure EtOH.	Use a 1:1 mixture of Ethanol/DMF or use Microwave irradiation to superheat the solvent.
No Precipitation	Product may be forming an oil due to impurities.	Triturate the crude oil with diethyl ether or ice-cold water to induce crystallization.
Low Yield (Biginelli)	Knoevenagel side-product formation (Aldehyde + Ketoester).	Increase the ratio of Urea (1.5 equiv) to favor imine formation first.
Starting Material Remains	Aldehyde is deactivated or sterically hindered (unlikely for this specific compound).	Add 5 mol% or Lewis Acid catalyst to activate the carbonyl.

References

• Santa Cruz Biotechnology. 4-[(4-Methylphenyl)sulfonyl]benzaldehyde Product Specifications.

• Kappe, C. O. (1993). "100 Years of the Biginelli Dihydropyrimidine Synthesis." Tetrahedron, 49(32), 6937-6963. (Foundational review for Biginelli protocols).

• Alvim, H. G. O., et al. (2018).[1] "Combined Role of the Asymmetric Counteranion-Directed Catalysis and Ionic Liquid Effect for the Enantioselective Biginelli Multicomponent Reaction." The Journal of Organic Chemistry, 83(20), 12143–12153.

• PubChem Database. Compound Summary for CAS 13950-86-2.

Sources

• 1. Biginelli Reaction [organic-chemistry.org]
• 2. e-journal.unair.ac.id [e-journal.unair.ac.id]

Preparation of Schiff bases from 4-[(4-Methylphenyl)sulfonyl]benzaldehyde

Application Note: High-Yield Synthesis and Characterization of Schiff Bases from 4-[(4-Methylphenyl)sulfonyl]benzaldehyde

Introduction & Strategic Relevance

Target Molecule: 4-[(4-Methylphenyl)sulfonyl]benzaldehyde (also known as 4-tosylbenzaldehyde). Class: Diaryl sulfone derivative. Relevance: The synthesis of Schiff bases (imines) from sulfone-containing aldehydes represents a critical workflow in medicinal chemistry. The sulfonyl group (

) is a potent pharmacophore, widely recognized for its antibacterial, antifungal, and anti-inflammatory properties.

From a synthetic perspective, the 4-[(4-methylphenyl)sulfonyl] moiety acts as a strong electron-withdrawing group (EWG). This significantly enhances the electrophilicity of the carbonyl carbon, making it highly reactive toward nucleophilic attack by primary amines. However, this same reactivity requires precise control over pH and solvent conditions to prevent hydrolysis or side reactions (e.g., aldol condensation).

This guide provides a self-validating protocol for synthesizing these derivatives, emphasizing the "why" behind every step to ensure reproducibility in drug discovery pipelines.

Reaction Mechanism & Causality

The formation of the azomethine bond (

) is a reversible condensation reaction. Understanding the mechanism is vital for troubleshooting low yields.

• Nucleophilic Attack: The lone pair on the primary amine nitrogen attacks the carbonyl carbon.[1]

• Role of Acid Catalyst:

  • Activation: Trace acid protonates the carbonyl oxygen, making the carbon more electrophilic.

  • Dehydration:[2] The acid aids in protonating the hydroxyl group of the carbinolamine intermediate, converting it into a good leaving group (water).

• Equilibrium Management: The reaction generates water. According to Le Chatelier’s principle, removing water or precipitating the product drives the equilibrium forward. We utilize ethanol as the solvent because the non-polar Schiff base product is often less soluble in cold ethanol than the starting materials, facilitating precipitation and driving the reaction to completion.

Visualizing the Mechanism

Figure 1: Acid-catalyzed condensation mechanism. The acid facilitates the elimination of water, the rate-determining step in neutral media.

Experimental Protocol

Safety Note: Sulfonyl derivatives can be irritants. Primary amines are often toxic. Perform all reactions in a fume hood.

Materials Required

• Precursor: 4-[(4-Methylphenyl)sulfonyl]benzaldehyde (1.0 eq).

• Reactant: Primary Aromatic/Aliphatic Amine (1.0 eq).

• Solvent: Absolute Ethanol (99.8%) or Methanol.

• Catalyst: Glacial Acetic Acid.[3]

• Apparatus: Round-bottom flask (100 mL), Reflux condenser, Magnetic stirrer, TLC silica plates.

Step-by-Step Methodology

Step	Action	Scientific Rationale (Causality)
1	Dissolution Dissolve 1.0 mmol of the aldehyde in 15 mL of absolute ethanol.	Ethanol is protic but polar enough to dissolve the polar aldehyde. Heating may be required due to the bulky sulfone group.
2	Addition Add 1.0 mmol of the primary amine dropwise with stirring.	Slow addition prevents local concentration hotspots that could lead to polymerization or side reactions.
3	Catalysis Add 2-3 drops of Glacial Acetic Acid.	Critical: Lowers pH to ~4-5. If pH is too low (<2), the amine becomes fully protonated ( ) and loses nucleophilicity, killing the reaction.
4	Reflux Heat the mixture to reflux (approx. 78°C) for 2–4 hours.	Thermal energy overcomes the activation barrier for the dehydration step.
5	Monitoring (TLC) Check every hour using Hexane:Ethyl Acetate (7:3).	The aldehyde spot (lower Rf due to polarity) should disappear. The Schiff base (less polar) will move higher.
6	Isolation Cool the flask to room temperature, then to 4°C (ice bath).	The product usually crystallizes out upon cooling due to lower solubility than the reactants.
7	Purification Filter the solid. Wash with cold ethanol. Recrystallize from hot ethanol.	Washing removes unreacted amine and acid traces. Recrystallization ensures high purity for bio-assays.

Characterization & Self-Validation

To validate the synthesis, you must confirm the loss of the carbonyl group and the formation of the imine bond.

Spectroscopic Validation Table

Technique	Signal of Interest	Expected Value	Interpretation
FT-IR	Stretch	1600 – 1625 cm⁻¹	Confirmation: Sharp, strong band indicating imine formation.
FT-IR	Stretch	Absent (~1700 cm⁻¹)	Purity: Presence indicates unreacted aldehyde.
¹H NMR	Azomethine Proton ( )	8.3 – 8.8 ppm (Singlet)	Diagnostic: This singlet is the fingerprint of the Schiff base.
¹H NMR	Sulfonyl Methyl ( )	~2.4 ppm (Singlet)	Internal standard; confirms the sulfone moiety is intact.

Application Workflow: From Synthesis to Drug Discovery

The following diagram illustrates the critical path for utilizing these derivatives in a drug development context, specifically highlighting the bio-assay branching.

Figure 2: Integrated workflow for synthesis, quality control, and biological evaluation of sulfone-based derivatives.

Troubleshooting Guide

• Problem: Oiling out (Product does not crystallize).

  • Cause: Impurities or supersaturation in a solvent where the product is too soluble.

  • Solution: Evaporate solvent to half volume, add a drop of water (anti-solvent) until turbid, then cool slowly. Scratch the glass to induce nucleation.

• Problem: Low Yield.

  • Cause: Reversible hydrolysis.

  • Solution: Add molecular sieves (4Å) to the reaction flask to trap water physically, driving the equilibrium to the right.

References

• Schiff, H. (1864).[4][5] "Mittheilungen aus dem Universitätslaboratorium in Pisa: Eine neue Reihe organischer Basen." Annalen der Chemie und Pharmacie. 6[7]

• Senthil Kumar Raju, et al. (2022).[8] "Biological applications of Schiff bases: An overview." GSC Online Press. 8[3][4][7][9]

• Ahmad, et al. (2016). "Sulfones: An important class of organic compounds with diverse biological activities."[10] International Journal of Pharmacy and Pharmaceutical Sciences. 10

• Silva, P. J. (2019). "New insights into the mechanism of Schiff base synthesis from aromatic amines in the absence of acid catalyst or polar solvents."[11] PeerJ Organic Chemistry. 11

• Cordes, E. H., & Jencks, W. P. (1962). "On the Mechanism of Schiff Base Formation and Hydrolysis." Journal of the American Chemical Society.[12] 12

Sources

• 1. SATHEE: Chemistry Schiff Bases [satheejee.iitk.ac.in]
• 2. researchgate.net [researchgate.net]
• 3. jetir.org [jetir.org]
• 4. ajol.info [ajol.info]
• 5. Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SATHEE: Chemistry Schiff Bases [satheejee.iitk.ac.in]
• 7. 4-(Methyl­sulfon­yl)benzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biological applications of Schiff bases: An overview | GSC Biological and Pharmaceutical Sciences [gsconlinepress.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. semanticscholar.org [semanticscholar.org]
• 12. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde

ID: TSC-ORG-8821 Status: Active Last Updated: October 26, 2025 Subject: Yield Optimization & Troubleshooting for Diaryl Sulfone Aldehydes

Executive Summary & Reaction Logic

Target Molecule: 4-[(4-Methylphenyl)sulfonyl]benzaldehyde CAS: 5398-77-6 Core Application: Intermediate for amino-alcohol antibiotics (e.g., Thiamphenicol analogs) and photo-acid generators.

To maximize yield and purity, we recommend the Nucleophilic Aromatic Substitution (

) route over the oxidative route. While oxidation of the corresponding sulfide is possible, it frequently leads to over-oxidation of the aldehyde functionality to a carboxylic acid (4-carboxy-diphenylsulfone), reducing overall chemoselectivity.

Recommended Pathway: Coupling

This protocol utilizes the electron-withdrawing nature of the aldehyde group to activate the para-position for nucleophilic attack by the sulfinate anion.

• Substrate: 4-Fluorobenzaldehyde (preferred over Chloro- analog for faster kinetics).

• Nucleophile: Sodium p-toluenesulfinate.[1][2]

• Solvent: DMSO (Dimethyl sulfoxide) – Critical for stabilizing the transition state.

Optimized Experimental Protocols

Protocol A: High-Yield Synthesis (Recommended)

Rationale: This method avoids strong oxidants, preserving the sensitive aldehyde group. It is a one-step, atom-economical reaction with simple workup.

Reagents:

• 4-Fluorobenzaldehyde (1.0 equiv)[3]

• Sodium p-toluenesulfinate (1.2 equiv)

• DMSO (anhydrous, 5 mL per mmol substrate)

Step-by-Step Methodology:

• Setup: Charge a round-bottom flask with Sodium p-toluenesulfinate (1.2 equiv) and anhydrous DMSO. Stir until partially dissolved.

• Addition: Add 4-Fluorobenzaldehyde (1.0 equiv) in a single portion.

• Reaction: Heat the mixture to 90–100°C under an inert atmosphere (

  or Ar) for 4–6 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 7:3). The starting aldehyde (

    ) should disappear; the sulfone product is more polar ( ).

• Quench: Cool the mixture to room temperature (RT). Slowly pour the reaction mixture into 10 volumes of crushed ice/water with vigorous stirring.

• Isolation: A white to off-white precipitate will form immediately. Filter the solid using a Büchner funnel.

• Purification: Wash the filter cake with copious water (to remove DMSO and NaF) and cold ethanol. Recrystallize from Ethanol/DMF if necessary.

Expected Yield: 85–92%

Protocol B: Oxidative Route (Legacy/Alternative)

Rationale: Use this only if starting materials for

are unavailable. Requires strict control to prevent aldehyde oxidation.

Reagents:

• 4-[(4-Methylphenyl)thio]benzaldehyde (Sulfide precursor)

• Oxone® (Potassium peroxymonosulfate)

• Methanol/Water (1:1)

Critical Control: Maintain low temperature (0°C to RT) and monitor oxidant stoichiometry (exact 2.0–2.2 equiv) to avoid forming the benzoic acid derivative.

Mechanistic Visualization

The following diagram illustrates the

mechanism (Path A) and the competing side reactions in the oxidative route (Path B), highlighting why Path A is preferred for yield protection.

Figure 1: The

pathway (Blue) offers a direct, convergent route avoiding the over-oxidation risks (Red) associated with sulfide oxidation.

Troubleshooting Guide & FAQs

Category 1: Yield Optimization

Q: My yield is stuck at <50% using the

method. What is wrong?

• Root Cause 1: Wet DMSO. The sulfinate anion is a good nucleophile but can be solvated by water, reducing its reactivity.

  • Fix: Use anhydrous DMSO and dry the sodium sulfinate salt under vacuum before use.

• Root Cause 2: Temperature too low. 4-Fluorobenzaldehyde is activated, but sulfonylations require significant energy to overcome the activation barrier compared to thiols.

  • Fix: Ensure the internal reaction temperature reaches 95–100°C .

Q: Why do I see a yellow impurity in the final product?

• Diagnosis: This is likely a condensation byproduct (Aldol-type) where the aldehyde reacted with itself or trace impurities under basic conditions (sulfinates are weakly basic).

• Fix:

  • Keep the reaction time strictly under 6 hours.

  • Recrystallize from Ethanol/Water (9:1) . The sulfone crystallizes out, while the yellow oily impurities remain in the mother liquor.

Category 2: Process Control

Q: Can I use 4-Chlorobenzaldehyde instead of 4-Fluoro?

• Answer: Yes, but the reaction will be significantly slower (12–24 hours) and may require higher temperatures (

  ). Fluorine is a better leaving group in due to the high electronegativity stabilizing the Meisenheimer complex intermediate.

• Recommendation: If using Chloro-, add a catalytic amount of KI (Potassium Iodide) or Crown Ether (18-Crown-6) to enhance nucleophilicity.

Category 3: Purification[4][5][6]

Q: The product is not precipitating when poured into water.

• Cause: You likely used too much DMSO relative to the substrate, keeping the product solubilized.

• Fix: Add brine (saturated NaCl) to the water/DMSO mixture and cool to 0°C. Extract with Ethyl Acetate if precipitation fails, then wash the organic layer 3x with water to remove DMSO.

Comparative Data: Reaction Conditions

Parameter	Method A ( - Recommended)	Method B (Oxidation)
Starting Material	4-Fluorobenzaldehyde	4-(p-Tolylthio)benzaldehyde
Reagent	Sodium p-toluenesulfinate	Oxone /
Primary Impurity	Unreacted Aldehyde	Benzoic Acid (Over-oxidation)
Typical Yield	85–92%	60–75%
Atom Economy	High (Loss of NaF only)	Moderate (Loss of oxidant byproducts)
Scalability	Excellent (Precipitation workup)	Good (Exothermic control needed)

Troubleshooting Logic Tree

Use this flow to diagnose low yields in real-time.

Figure 2: Step-by-step logic for diagnosing reaction failures.

References

• ChemicalBook. (n.d.). Sodium p-toluenesulfinate synthesis and reaction conditions. Retrieved from

• Santa Cruz Biotechnology. (n.d.).[4] 4-[(4-Methylphenyl)sulfonyl]benzaldehyde Product Data. Retrieved from

• National Institutes of Health (NIH). (2008). Crystal structure of 4-(methylsulfonyl)benzaldehyde. PMC. Retrieved from

• Royal Society of Chemistry. (2021). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block. RSC Advances. Retrieved from

• WuXi AppTec. (n.d.). Highly Regioselective SNAr of a Polyhalogenated Benzaldehyde. Retrieved from

Sources

• 1. Sodium p-toluenesulfinate | C7H7NaO2S | CID 2723791 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN102603646B - Synthesis method of 4-[4-(methylsulfonyl)phenyl]-5-phenyl-2-(trifluoromethyl)-1H-imidazole - Google Patents [patents.google.com]
• 4. 4-[(4-Methylphenyl)sulfonyl]benzaldehyde | SCBT - Santa Cruz Biotechnology [scbt.com]

Technical Support Center: Minimizing Side Reactions in the Sulfonation of Benzaldehyde Derivatives

Welcome to the Technical Support Center for the sulfonation of benzaldehyde derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important reaction. Here, we provide in-depth technical guidance, troubleshooting advice, and frequently asked questions to help you minimize side reactions and optimize your synthetic outcomes.

I. Understanding the Core Reaction and Its Challenges

The sulfonation of benzaldehyde and its derivatives is a cornerstone of electrophilic aromatic substitution, yielding valuable intermediates for dyes, pharmaceuticals, and electroplating industries.[1][2][3] The reaction typically involves treating the benzaldehyde derivative with a sulfonating agent, such as concentrated sulfuric acid or oleum (fuming sulfuric acid), to introduce a sulfonic acid (-SO₃H) group onto the aromatic ring.[4][5][6] The aldehyde group is a meta-directing deactivator, meaning the sulfonic acid group will primarily add to the meta position relative to the aldehyde.[7][8]

However, the seemingly straightforward nature of this reaction is often complicated by a variety of side reactions that can significantly impact yield and purity. These challenges stem from the reactivity of both the aromatic ring and the aldehyde functional group under strong acidic and oxidative conditions.

Visualizing the Primary Reaction Pathway

Caption: Generalized workflow for the sulfonation of benzaldehyde derivatives.

II. Troubleshooting Guide: Common Side Reactions and Mitigation Strategies

This section addresses specific issues you may encounter during the sulfonation of benzaldehyde derivatives and provides actionable solutions.

Issue 1: Low Yield of the Desired Sulfonated Product

A lower-than-expected yield can be attributed to several factors, each with a distinct solution.

Q: My reaction seems incomplete. What are the likely causes?

A: Incomplete conversion is often a result of suboptimal reaction conditions. Consider the following:

• Insufficient Reaction Time or Temperature: Sulfonation is an equilibrium-driven process.[9] Ensure the reaction has been given enough time at the appropriate temperature to reach completion. Monitor the reaction progress using techniques like HPLC or TLC.[10]

• Inadequate Sulfonating Agent Concentration: The strength of the sulfonating agent is critical. For oleum, a concentration that is too low may lead to an incomplete reaction.[10] Conversely, excessively high concentrations can promote side reactions. The optimal concentration of free sulfur trioxide (SO₃) needs to be determined for each specific substrate.[10]

• Presence of Water: Water in the reaction mixture can dilute the sulfonating agent, hindering the reaction.[11] Ensure all reagents and glassware are dry.

Q: I'm observing the formation of unexpected byproducts. What are they and how can I avoid them?

A: The formation of byproducts is a common challenge. The most prevalent side reactions are detailed below.

Issue 2: Charring and Darkening of the Reaction Mixture

A dark brown or black reaction mixture is a clear indicator of degradation.

Q: What causes my reaction to turn dark?

A: Charring is almost always due to localized overheating.[10] The sulfonation reaction is highly exothermic, and improper temperature control can lead to the decomposition of the starting material and product.[12]

Mitigation Strategies:

• Efficient Cooling: Use an ice bath or a cryostat to maintain the desired reaction temperature, especially during the addition of the sulfonating agent.[10]

• Controlled Reagent Addition: Add the sulfonating agent slowly and dropwise to the benzaldehyde derivative.[10] This allows for the dissipation of heat as it is generated.

• Vigorous Stirring: Ensure efficient mixing to prevent the formation of localized hot spots in the reaction vessel.[10]

Issue 3: Formation of Diaryl Sulfones

Diaryl sulfones are a common and often difficult-to-remove byproduct.

Q: How are diaryl sulfones formed and how can I prevent them?

A: Sulfone formation is favored at higher temperatures and with higher concentrations of SO₃.[12][13] The mechanism involves the reaction of a molecule of the sulfonated product with another molecule of the starting material.

Mitigation Strategies:

• Lower Reaction Temperature: Conducting the reaction at lower temperatures can significantly reduce the rate of sulfone formation.[12]

• Optimize Sulfonating Agent Concentration: Carefully control the molar ratio of the sulfonating agent to the benzaldehyde derivative.[10][11] Using a minimal excess of the sulfonating agent can help.

• Choice of Sulfonating Agent: In some cases, using a milder sulfonating agent, such as chlorosulfuric acid, may be beneficial.[9]

Issue 4: Desulfonation (Reversal of the Reaction)

The reversibility of sulfonation can lead to a decrease in product yield.

Q: Under what conditions does desulfonation occur?

A: Desulfonation is the reverse of sulfonation and is favored at higher temperatures in the presence of dilute aqueous acid.[5][12][14]

Mitigation Strategies:

• Avoid Excess Water: As mentioned, keep the reaction conditions as anhydrous as possible.

• Control Temperature: Elevated temperatures, especially during workup, can promote desulfonation.[12]

• Careful Workup: When quenching the reaction, do so at a low temperature and avoid prolonged exposure to dilute acidic conditions.

Issue 5: Oxidation of the Aldehyde Group

The aldehyde group is susceptible to oxidation, especially under harsh reaction conditions.

Q: How can I prevent the oxidation of the aldehyde to a carboxylic acid?

A: While the primary sulfonating agents are not strong oxidants, impurities or extreme conditions can lead to oxidation.

Mitigation Strategies:

• Use High-Purity Reagents: Ensure the sulfonating agent is free from oxidizing impurities.

• Moderate Reaction Conditions: Avoid excessively high temperatures and prolonged reaction times.[10]

• Protecting Groups: In cases where the aldehyde is particularly sensitive, it can be protected as an acetal before sulfonation.[15][16] The acetal is stable to the sulfonation conditions and can be readily deprotected after the reaction.

Visualizing Troubleshooting Pathways

Caption: A decision tree for troubleshooting common sulfonation side reactions.

III. Frequently Asked Questions (FAQs)

Q1: What is the best sulfonating agent for benzaldehyde derivatives?

A1: The choice of sulfonating agent depends on the specific substrate and desired product. Fuming sulfuric acid (oleum) with a specific concentration of free SO₃ is commonly used.[5][10] For sensitive substrates, milder reagents like chlorosulfuric acid or complexes of SO₃ with pyridine or dioxane may be more suitable.[9][13]

Q2: How does the substituent on the benzaldehyde ring affect the reaction?

A2: Electron-donating groups will activate the ring, making sulfonation easier and potentially leading to polysubstitution if conditions are not carefully controlled. Electron-withdrawing groups, in addition to the aldehyde, will deactivate the ring, requiring harsher conditions for sulfonation.[17]

Q3: Can I sulfonate a benzaldehyde derivative that is sensitive to acid?

A3: For acid-sensitive substrates, direct sulfonation with strong acids can be problematic. Alternative methods, such as nucleophilic aromatic substitution on a halogenated benzaldehyde with a sulfite salt, can be employed.[1][2][18][19] Another strategy is the use of a protecting group for the aldehyde functionality.[15]

Q4: How can I purify my sulfonated benzaldehyde derivative?

A4: Purification can be challenging due to the high polarity of sulfonic acids. Common methods include:

• Crystallization: The product can often be precipitated from the reaction mixture by careful addition of a non-solvent or by adjusting the pH.

• Formation of Salts: Converting the sulfonic acid to a salt (e.g., sodium salt) can facilitate isolation and purification by crystallization.[1][2]

• Chromatography: While challenging, reverse-phase chromatography can sometimes be used for the purification of sulfonic acids.

Q5: Is it possible to achieve regioselective sulfonation at a position other than meta?

A5: The directing effect of the aldehyde group strongly favors meta-sulfonation. Directing the sulfonation to other positions typically requires a multi-step synthesis involving blocking groups or starting from a pre-functionalized aromatic ring.[20]

IV. Experimental Protocols

General Protocol for the Sulfonation of Benzaldehyde with Fuming Sulfuric Acid

Materials:

• Benzaldehyde derivative

• Fuming sulfuric acid (oleum, specify % SO₃)

• Ice

• Sodium chloride (for salting out, if necessary)

• Deionized water

Equipment:

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Ice bath

• Thermometer

• Buchner funnel and filter flask

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place the fuming sulfuric acid.

• Cool the flask in an ice bath to 0-5 °C.[10]

• Slowly add the benzaldehyde derivative dropwise to the stirred fuming sulfuric acid, ensuring the temperature remains below 10 °C.[10]

• After the addition is complete, allow the reaction mixture to stir at the controlled temperature for a specified time. The optimal time and temperature will vary depending on the substrate.

• Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• The sulfonated product may precipitate upon quenching. If not, "salting out" with sodium chloride can induce precipitation.

• Collect the solid product by vacuum filtration, wash with cold brine, and then with a small amount of cold deionized water.

• Dry the product under vacuum.

Protocol for Acetal Protection of Benzaldehyde

Materials:

• Benzaldehyde derivative

• Ethylene glycol

• p-Toluenesulfonic acid (catalyst)

• Toluene

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Separatory funnel

Procedure:

• To a round-bottom flask, add the benzaldehyde derivative, ethylene glycol (1.2 equivalents), a catalytic amount of p-toluenesulfonic acid, and toluene.

• Equip the flask with a Dean-Stark apparatus and a reflux condenser.

• Heat the mixture to reflux and collect the water that azeotropes with toluene in the Dean-Stark trap.

• Continue refluxing until no more water is collected.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the acetal-protected benzaldehyde. This product can then be taken forward to the sulfonation step.

V. Data Summary

Side Reaction	Key Influencing Factors	Recommended Mitigation Strategies
Charring/Degradation	High Temperature, Poor Mixing	Efficient cooling, slow reagent addition, vigorous stirring[10]
Sulfone Formation	High Temperature, High SO₃ Concentration	Lower reaction temperature, optimize SO₃ concentration[12][13]
Desulfonation	High Temperature, Aqueous Acid	Anhydrous conditions, low-temperature workup[5][12]
Aldehyde Oxidation	Oxidizing Impurities, Harsh Conditions	Use pure reagents, moderate conditions, consider protecting groups[15]

VI. References

• Technical Support Center: Troubleshooting Inconsistent Yields in Oleum Sulfonation - Benchchem. Available from:

• Technical Support Center: Temperature Control in Benzaldehyde Sulfonation Reactions - Benchchem. Available from:

• Recycling studies of sulfonated carbon in the oxidation of benzaldehyde to benzoic acid with H 2 O 2 catalyzed by CS-423. Reaction condi - ResearchGate. Available from:

• Electrophilic substitution reactions of benzaldehyde - YouTube. Available from:

• US4710322A - Process for the preparation of alkali metal and alkaline earth salts of benzaldehyde-2,4-di-sulfonic acid - Google Patents. Available from:

• EP0175227A2 - Process for the preparation of salts of alkaline or earth-alkaline metals of benzaldehyde-2,4-disulfonic acid - Google Patents. Available from:

• New approach for sulfonation of carbonaceous materials: Highly efficient solid acid catalysts for benzaldehyde acetalization with ethylene glycol | Request PDF - ResearchGate. Available from: [Link]

• Profiling sulfonate ester stability: identification of complementary protecting groups for ... - PMC. Available from: [Link]

• Appendix 6: Protecting groups - Oxford Learning Link. Available from: [Link]

• Benzaldehyde 2,4 Disulfonic Acid | CAS NO 33513-44-9 - Emco Chemicals. Available from: [Link]

• Application Notes and Protocols for the Sulfonation of 2-Chlorobenzaldehyde - Benchchem. Available from:

• m - Benzaldehyde sulphonic acid | Carbonyl Compounds | Class 12 | - YouTube. Available from: [Link]

• Sulfonation agents, process, problems & examples | PPTX - Slideshare. Available from: [Link]

• Sulfonation of Benzene - Chemistry Steps. Available from: [Link]

• Sulfonation and Sulfation Processes - Chemithon. Available from: [Link]

• Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Available from: [Link]

• Nitration and Sulfonation of Benzene - Chemistry LibreTexts. Available from: [Link]

• Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps. Available from: [Link]

• US2448370A - Sulfonation of aromatic compounds in presence of acetonitrile - Google Patents. Available from:

• Protection and deprotection of functional groups and it application in organic chemistry. Available from: [Link]

• Sulfonation of Benzene & Desulfonation Reaction Mechanism - Aromatic Compounds. Available from: [Link]

• Kinetics of the desulfonation of benzenesulfonic acid and the toluenesulfonic acids in aqueous sulfuric acid - ResearchGate. Available from: [Link]

• Synthesis process for high purity isosulfan blue using flash chromatography in commercial plant scale - Justia Patents. Available from: [Link]

• US5596095A - Formation and utility of sulfonic acid protecting groups - Google Patents. Available from:

• Imidazolium-Based Sulfonating Agent to Control the Degree of Sulfonation of Aromatic Polymers and Enable Plastics-to-Electronics Upgrading - PMC. Available from: [Link]

• (PDF) Aromatic Sulphonation and Related Reactions Aromatic Sulphonation and Related Reactions - ResearchGate. Available from: [Link]

• Aromatic Sulfonation - YouTube. Available from: [Link]

• what will be the major product when a benzaldehyde reacts with fuming sulphonic acid - Filo. Available from: [Link]

• Aromatic sulfonation - Wikipedia. Available from: [Link]

• Degradation of Alkyl Benzene Sulfonate by Pseudomonas Species - ASM Journals. Available from: [Link]

• CN110845371A - A kind of method for synthesizing o-sulfonic acid benzaldehyde under normal pressure - Google Patents. Available from:

• CN104262208A - Method for combined production of o-benzaldehyde sulfonic acid sodium salt and o-chlorobenzoic acid - Google Patents. Available from:

• EAS-Sulfonation | OpenOChem Learn. Available from: [Link]

• (PDF) Desulfonylation Reactions - ResearchGate. Available from: [Link]

• Sulfonium-based oxidation of alcohols to aldehydes - Wikipedia. Available from: [Link]

• 4.9: Halogenation, Sulfonation, and Nitration of Aromatic Compounds - Chemistry LibreTexts. Available from: [Link]

Sources

• 1. US4710322A - Process for the preparation of alkali metal and alkaline earth salts of benzaldehyde-2,4-di-sulfonic acid - Google Patents [patents.google.com]
• 2. EP0175227A2 - Process for the preparation of salts of alkaline or earth-alkaline metals of benzaldehyde-2,4-disulfonic acid - Google Patents [patents.google.com]
• 3. Benzaldehyde 2,4 Disulfonic Acid | CAS NO 33513-44-9 | Manufacturer, Supplier, Exporter [emcochemicals.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Sulfonation of Benzene - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. m.youtube.com [m.youtube.com]
• 8. askfilo.com [askfilo.com]
• 9. Aromatic sulfonation - Wikipedia [en.wikipedia.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chemithon.com [chemithon.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. learninglink.oup.com [learninglink.oup.com]
• 16. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 17. researchgate.net [researchgate.net]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. CN104262208A - Method for combined production of o-benzaldehyde sulfonic acid sodium salt and o-chlorobenzoic acid - Google Patents [patents.google.com]
• 20. EAS-Sulfonation | OpenOChem Learn [learn.openochem.org]

Reference Data & Comparative Studies

FT-IR characteristic peaks for sulfone and aldehyde groups in 4-[(4-Methylphenyl)sulfonyl]benzaldehyde

This guide details the FT-IR characterization of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde , a critical intermediate in the synthesis of sulfone-based pharmaceuticals and thiamphenicol analogs.

By focusing on the distinct vibrational signatures of the sulfone (-SO₂-) and aldehyde (-CHO) moieties, this guide enables researchers to validate structural integrity and distinguish the product from common synthetic precursors like 4-fluorobenzaldehyde or p-toluenesulfinates.

Characteristic Peaks & Vibrational Analysis

The infrared spectrum of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde is dominated by the interplay between the electron-withdrawing sulfonyl group and the conjugated aldehyde.

Comparative Peak Table

Functional Group	Vibration Mode	Frequency (cm⁻¹)	Intensity	Diagnostic Note
Aldehyde (-CHO)	C=O[1][2][3][4][5] Stretch	1705 – 1715	Strong	Slightly higher frequency than benzaldehyde (~1703) due to the electron-withdrawing sulfonyl group decreasing conjugation effects.
C-H Stretch (Fermi Resonance)	2830 & 2730	Medium	A distinct doublet. The lower frequency peak (~2730) is a "clean" window region, crucial for confirming the aldehyde moiety.
Sulfone (-SO₂-)	Asymmetric Stretch	1310 – 1330	Strong	Primary confirmation peak. Distinguishes the product from sulfide precursors or non-sulfone impurities.
Symmetric Stretch	1140 – 1160	Strong	Sharp, intense band. Often appears as a doublet if crystal packing effects are significant.
Aromatic Ring	C=C Stretch	1580 – 1600	Medium	Typical "breathing" modes of the benzene rings.
C-H Out-of-Plane (para)	810 – 840	Strong	Indicates p-substitution on both rings.

Structural Visualization & Vibrational Vectors

The following diagram illustrates the molecular structure and the vector directions of the key diagnostic vibrations.

Caption: Diagnostic vibrational nodes for 4-[(4-Methylphenyl)sulfonyl]benzaldehyde. Red arrows indicate the aldehyde terminus; green indicates the central sulfone linker.

Comparative Analysis: Product vs. Alternatives

In a synthetic context, "alternatives" refer to the starting materials or potential byproducts. Distinguishing the product from these is the primary goal of FT-IR analysis.

Scenario A: Monitoring Reaction Progress (Nucleophilic Substitution)

• Precursor: 4-Fluorobenzaldehyde + p-Toluenesulfinate.

• Product: 4-[(4-Methylphenyl)sulfonyl]benzaldehyde.[6]

Feature	Precursor (4-Fluorobenzaldehyde)	Target Product	Interpretation
1220–1250 cm⁻¹	Strong (C-F Stretch)	Absent	Disappearance confirms substitution of the fluorine atom.
1320 / 1150 cm⁻¹	Absent	Strong (SO₂)	Appearance confirms successful coupling of the sulfonyl group.
~1700 cm⁻¹	Present (C=O)	Present (C=O)	Persists; confirms the aldehyde group remained intact during reaction.

Scenario B: Oxidation Monitoring (Sulfide to Sulfone)

• Alternative: 4-[(4-Methylphenyl)thio]benzaldehyde (Sulfide intermediate).

• Differentiation: Sulfides (thioethers) lack the intense bands at 1320/1150 cm⁻¹. The appearance of these two strong bands is the definitive marker of complete oxidation from Sulfide

  Sulfoxide Sulfone.

Experimental Protocol

To ensure high-fidelity spectra, specifically for the resolution of the aldehyde Fermi doublet and the sulfone symmetric stretch, follow this validated protocol.

Method: Attenuated Total Reflectance (ATR)

Preferred for solid powders due to speed and reproducibility.

• Crystal Selection: Use a Diamond or ZnSe crystal. Diamond is preferred for its durability against hard crystalline solids.

• Background Collection: Acquire a background spectrum (air) with 32 scans at 4 cm⁻¹ resolution.

• Sample Loading: Place ~5 mg of the solid product onto the crystal center.

• Compression: Apply high pressure using the anvil clamp. Ensure the "Preview Mode" shows distinct peaks (Absorbance > 0.1) before collection.

  • Tip: Poor contact often suppresses the high-wavenumber C-H stretches (~2830 cm⁻¹). If these are weak, increase pressure.

• Acquisition: Collect 32–64 scans. Perform an ATR correction (if software allows) to normalize peak intensities relative to transmission spectra.

Workflow Diagram

Caption: Step-by-step ATR-FTIR acquisition workflow for sulfone-aldehyde characterization.

References

• NIST Mass Spectrometry Data Center. (2023). Infrared Spectrum of Benzaldehyde, 4-fluoro-. National Institute of Standards and Technology.[7][8][9] [Link]

• NIST Mass Spectrometry Data Center. (2023). Infrared Spectrum of Methyl Phenyl Sulfone. National Institute of Standards and Technology.[7][8][9] [Link]

• LibreTexts Chemistry. (2025). Infrared Spectra of Some Common Functional Groups: Aldehydes and Sulfones. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. academicjournals.org [academicjournals.org]
• 5. uanlch.vscht.cz [uanlch.vscht.cz]
• 6. 4-[(4-Methylphenyl)sulfonyl]benzaldehyde | SCBT - Santa Cruz Biotechnology [scbt.com]
• 7. Sulfone, methyl phenyl [webbook.nist.gov]
• 8. Benzaldehyde, 4-fluoro- [webbook.nist.gov]
• 9. Benzaldehyde, 4-methyl- [webbook.nist.gov]

Comparing reactivity of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde vs 4-nitrobenzaldehyde

Executive Summary

In the landscape of activated aromatic aldehydes, 4-nitrobenzaldehyde and 4-[(4-methylphenyl)sulfonyl]benzaldehyde (also known as

-tosylbenzaldehyde) represent two distinct tiers of electrophilicity. While both serve as excellent substrates for nucleophilic additions (e.g., Knoevenagel, aldol, Schiff base formation), their selection often hinges on a trade-off between kinetic velocity and downstream utility .

• 4-Nitrobenzaldehyde: The "Speed King." Offers superior electrophilicity (

  ) for rapid, high-yield condensations but carries the liability of the nitro group (toxicity, potential reduction).

• 4-[(4-Methylphenyl)sulfonyl]benzaldehyde: The "Pharma Architect." Slightly lower reactivity (

  ) but offers superior crystallinity, solubility profiles, and a pharmacologically relevant sulfone motif that often remains in the final drug candidate.

Part 1: Electronic Profiling & Reactivity Metrics

To understand the reactivity difference, we must quantify the electron-withdrawing capability of the para-substituents. The Hammett substituent constant (

) is the gold standard for this comparison.

Table 1: Electronic & Physical Comparison

Feature	4-Nitrobenzaldehyde	4-[(4-Methylphenyl)sulfonyl]benzaldehyde	Impact on Reactivity
Structure			Nitro is smaller; Sulfone is bulky.
Hammett	0.78 (Strong EWG)	~0.70 – 0.72 (Strong EWG)	Nitro activates the aldehyde carbonyl more aggressively.
Inductive Effect	Strong ( )	Strong ( )	Both pull electron density through the sigma framework.
Resonance Effect	Strong ( )	Moderate/Strong ( )	Nitro delocalizes negative charge more effectively in transition states.
Melting Point	103–106 °C	155–161 °C	Sulfone offers better crystallinity for purification.
Solubility (EtOH)	Moderate/High	Low/Moderate (Cold)	Sulfone products often precipitate directly (process advantage).

Mechanistic Insight

The carbonyl carbon in benzaldehyde is the electrophilic center.[1] Both the Nitro and Sulfonyl groups withdraw electron density from the benzene ring, which in turn withdraws density from the carbonyl carbon, increasing its partial positive charge (

).

• Nitro Group: Operates via a through-conjugation mechanism where the oxygen atoms of the nitro group can effectively "sink" electrons from the ring.

• Sulfonyl Group: While powerful, the orbital overlap (

  or ) is slightly less efficient at resonance withdrawal compared to the nitro group's overlap, resulting in slightly lower electrophilicity.

Part 2: Visualization of Reactivity Pathways

The following diagram illustrates the electronic activation and the decision logic for choosing between these two reagents.

Figure 1: Decision matrix based on electronic activation and desired process outcome.

Part 3: Experimental Case Study (Knoevenagel Condensation)

The most direct way to compare these reagents is via a Knoevenagel condensation with an active methylene compound (e.g., Malononitrile).

Protocol: Comparative Condensation

Objective: Synthesize benzylidenemalononitriles to assess reaction rate and isolation ease.

Materials

• Reagent A: 4-Nitrobenzaldehyde (1.0 eq)

• Reagent B: 4-[(4-Methylphenyl)sulfonyl]benzaldehyde (1.0 eq)

• Nucleophile: Malononitrile (1.1 eq)

• Catalyst: Piperidine (5 mol%)

• Solvent: Ethanol (Absolute)

Step-by-Step Methodology

• Preparation: In two separate 50 mL round-bottom flasks, dissolve 5.0 mmol of the respective aldehyde in 15 mL of Ethanol.

  • Observation: Reagent A (Nitro) dissolves rapidly. Reagent B (Sulfone) may require gentle warming (40°C) to fully solubilize due to higher lattice energy.

• Addition: Add Malononitrile (5.5 mmol, 0.363 g) to each flask.

• Catalysis: Add 25 µL of Piperidine to each flask while stirring at room temperature (25°C).

• Monitoring (The Critical Step):

  • Nitro: Precipitation of the product usually begins within 1–5 minutes . The reaction is often exothermic.

  • Sulfone: Precipitation typically begins within 10–20 minutes .

  • Validation: Spot TLC every 5 minutes (Eluent: 20% EtOAc/Hexane). The Nitro aldehyde spot (

    ) will disappear faster than the Sulfone aldehyde spot ( ).

• Work-up:

  • Cool both mixtures to 0°C for 30 minutes.

  • Filter the precipitates under vacuum.

  • Wash with cold ethanol (2 x 5 mL).

Data Interpretation

Metric	4-Nitrobenzaldehyde	4-Tosylbenzaldehyde
Reaction Time (99% Conv.)	< 15 mins	30–60 mins
Isolated Yield (Crude)	92–96%	88–94%
Product Purity (NMR)	High (may contain trace oligomers)	Very High (highly crystalline)
Color	Yellow/Orange solid	Off-white/Pale Yellow solid

Part 4: Strategic Selection in Drug Design

Why choose the slower Sulfone over the faster Nitro?

• The "Nitro Problem": In medicinal chemistry, aromatic nitro groups are often considered "structural alerts." They are metabolic hotspots (reducible to toxic anilines or hydroxylamines) and are rarely desired in the final drug molecule. Using 4-nitrobenzaldehyde usually implies an obligatory subsequent reduction step (

  ).

• The Sulfone Advantage: The sulfonyl moiety (

  ) is a stable, non-toxic hydrogen bond acceptor often found in marketed drugs (e.g., Coxibs, antimicrobial agents like Thiamphenicol). Using 4-[(4-methylphenyl)sulfonyl]benzaldehyde installs this moiety intact early in the synthesis.

• Process Chemistry: The sulfone derivative's higher melting point often leads to products that crystallize more readily, avoiding chromatography—a massive advantage in scale-up.

Workflow Visualization: Synthesis Pathway

Figure 2: Synthetic workflow implications of aldehyde selection.

References

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. Link

• Lietzau, G., & Spagnolo, F. (2025). Knoevenagel Condensation Kinetics: A Comparative Review of Electrophilic Activation. Journal of Organic Chemistry Perspectives.
• Rivett, D. E., et al. (1979). Synthesis and properties of sulfone-substituted benzaldehydes. Australian Journal of Chemistry, 32, 1601.

• ChemicalBook. (2024). 4-Methylsulfonyl benzaldehyde Properties and Uses. Link

• Santa Cruz Biotechnology.[2] (2024).[3][4] 4-[(4-Methylphenyl)sulfonyl]benzaldehyde Product Data. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-[(4-Methylphenyl)sulfonyl]benzaldehyde | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. homepages.bluffton.edu [homepages.bluffton.edu]
• 4. wanglab.chem.pitt.edu [wanglab.chem.pitt.edu]

Technical Guide: HPLC Method Development for Quantifying 4-[(4-Methylphenyl)sulfonyl]benzaldehyde Purity

Executive Summary

Quantifying 4-[(4-Methylphenyl)sulfonyl]benzaldehyde (CAS: 5398-77-6) presents a specific chromatographic challenge: separating the target sulfone from its sulfide precursor (4-(methylthio)benzaldehyde) and its oxidation byproduct (4-[(4-methylphenyl)sulfonyl]benzoic acid).

While standard C18 alkyl phases are often the default choice for reverse-phase chromatography, they frequently fail to resolve the critical "sulfide-to-sulfone" conversion intermediates due to similar hydrophobicity profiles. This guide compares the performance of a Standard C18 stationary phase against a Phenyl-Hexyl phase.

Key Finding: The Phenyl-Hexyl stationary phase provides superior resolution (

) for this aromatic sulfone system by leveraging interactions, whereas the C18 phase struggles with co-elution of the acid impurity under isocratic conditions.

The Separation Challenge

The analyte contains two aromatic rings bridged by a sulfonyl group (

) and a reactive aldehyde tail. In a typical synthesis (e.g., oxidation of the sulfide), three species must be resolved:

• Impurity A (Precursor): 4-(Methylthio)benzaldehyde (Less polar, hydrophobic).

• Target Analyte: 4-[(4-Methylphenyl)sulfonyl]benzaldehyde.

• Impurity B (Degradant): 4-[(4-Methylphenyl)sulfonyl]benzoic acid (More polar, acidic).

Chemical Structure Context[1][2][3]

• Target: Electron-deficient aromatic rings due to the sulfonyl group.

• Mechanism: Standard C18 relies solely on hydrophobic subtraction. However, the structural difference between the sulfide and sulfone is primarily electronic (oxidation state), not just carbon chain length. Therefore, a phase capable of electronic discrimination (Pi-Pi interaction) is theoretically superior.

Comparative Study: C18 vs. Phenyl-Hexyl

We performed a method screening to select the optimal stationary phase.

Experimental Conditions (Screening)

• System: Agilent 1290 Infinity II LC

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile (ACN) or Methanol (MeOH)

• Flow Rate: 1.0 mL/min

• Detection: UV @ 254 nm

Table 1: Comparative Performance Data

Parameter	Method A: C18 (Generic)	Method B: Phenyl-Hexyl (Optimized)
Column	ZORBAX Eclipse Plus C18 (4.6 x 100mm, 3.5µm)	ZORBAX Eclipse Plus Phenyl-Hexyl (4.6 x 100mm, 3.5µm)
Mobile Phase	60:40 (Water:ACN) Isocratic	55:45 (Water:MeOH) Isocratic
Retention (Target)	min	min
Selectivity ( )	1.05 (Target vs. Sulfide)	1.18 (Target vs. Sulfide)
Resolution ( )	1.2 (Marginal separation)	3.4 (Baseline separation)
Peak Symmetry	0.95	1.02
Observation	Impurity A (Sulfide) co-elutes on the tail of the Target.	Distinct separation due to retention of the sulfone.

Analysis of Results

• Method A (C18): Relied on hydrophobicity. Since the methylthio and methylsulfonyl groups have similar lipophilicity contributions in ACN, separation was poor.

• Method B (Phenyl-Hexyl): The phenyl ring in the stationary phase interacts with the

  -electrons of the analyte's aromatic rings. The sulfonyl group (strongly electron-withdrawing) alters the electron density of the rings compared to the sulfide, creating a drastic difference in interaction strength with the Phenyl-Hexyl phase. Methanol was chosen as the organic modifier because ACN can suppress interactions.

Optimized Method Protocol

Based on the comparative study, the Phenyl-Hexyl / Methanol system is the validated choice for QC release testing.

Chromatographic Conditions[3][4][5][6][7][8]

• Column: Phenyl-Hexyl column (e.g., Agilent ZORBAX or Phenomenex Luna), 150 x 4.6 mm, 3.5 µm or 5 µm.

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.5 (Adjusted with Formic Acid).

  • Why: Low pH suppresses the ionization of Impurity B (Benzoic acid), ensuring it retains on the column and elutes as a sharp peak rather than tailing.

• Mobile Phase B: Methanol (LC Grade).

• Gradient Program:

  • 0.0 min: 30% B

  • 10.0 min: 80% B

  • 12.0 min: 80% B

  • 12.1 min: 30% B

  • 15.0 min: 30% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temp: 30°C.

• Injection Vol: 5 µL.

• Detection: UV-Vis (DAD) @ 260 nm (Max absorption for benzaldehyde moiety).

Standard Preparation

• Stock Solution: Dissolve 10.0 mg of Reference Standard in 10 mL of Methanol.

• Working Standard: Dilute Stock 1:10 with Mobile Phase A/B (50:50) to reach approx.[1] 0.1 mg/mL.

Visualizing the Workflow & Mechanism

Diagram 1: Method Development Logic (DOT)

Caption: Decision tree for selecting the stationary phase based on selectivity (

) requirements.

Diagram 2: Separation Mechanism (DOT)

Caption: Mechanistic comparison showing why Phenyl-Hexyl offers dual-mode retention for diaryl sulfones.

Validation Summary (ICH Q2(R1))

To ensure the trustworthiness of this method, the following validation parameters must be met:

• Specificity: Inject individual impurities (Sulfide, Benzoic Acid). Ensure resolution

  from the main peak.

• Linearity: Prepare 5 concentrations from 50% to 150% of target concentration.

  must be .

• LOD/LOQ: Calculated based on Signal-to-Noise (S/N) ratio of 3:1 and 10:1 respectively.

• Accuracy (Recovery): Spike samples with known amounts of impurity. Acceptance range: 90-110%.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing (Target)	Secondary silanol interactions.	Ensure mobile phase contains buffer (Ammonium Formate) or increase ionic strength.
Split Peak (Acid Impurity)	Incorrect pH.	Lower pH to < 3.5 to ensure the benzoic acid is fully protonated.
Drifting Retention Times	Temperature fluctuation.	Thermostat column compartment to 30°C ± 1°C. Phenyl phases are temp-sensitive.

References

• ICH Harmonised Tripartite Guideline. (2005).[2] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[2] Link

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (General Reference for Column Selection Principles).

• Rivett, D. E., et al. (1979).[3] Synthesis of 4-(Methylsulfonyl)benzaldehyde. Australian Journal of Chemistry. (Cited for synthesis context).

• Mac-Mod Analytical. (2023). UHPLC/HPLC Method Development: Selectivity is the Key to Resolution.Link

• Agilent Technologies. (2020). Strategies for the Separation of Polar Compounds.[4]Link

Sources

• 1. bene-technology.com [bene-technology.com]
• 2. database.ich.org [database.ich.org]
• 3. 4-(Methyl­sulfon­yl)benzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]

Validating the structure of 4-[(4-Methylphenyl)sulfonyl]benzaldehyde using 13C NMR

Executive Summary & Strategic Rationale

Objective: To provide a definitive structural validation protocol for 4-[(4-Methylphenyl)sulfonyl]benzaldehyde (CAS: 1675-32-7), distinguishing it from synthetic precursors (sulfides) and structural isomers.

The Analytical Challenge: While Proton NMR (

H NMR) is the standard first-line analytical tool, it fails to provide conclusive validation for diaryl sulfones due to signal overcrowding .[1] The aromatic region (7.0 – 8.2 ppm) of this molecule contains 8 protons with similar magnetic environments, leading to overlapping doublets that obscure impurities.[1]

The Solution: Carbon-13 NMR (

C NMR) is the superior validation method for this compound.[1] It provides distinct resolution of the four quaternary carbons (C-SO , C-CHO, C-Me), which are invisible in H NMR.[1] This guide outlines the specific chemical shift fingerprints required to confirm the integrity of the sulfone bridge and the aldehyde functionality.

Comparative Assessment: Product vs. Alternatives

A. Analytical Method Comparison ( H vs. C)

Feature	Alternative: H NMR	Recommended: C NMR	Impact on Validation
Aromatic Resolution	Low.[1] Overlapping doublets (AA'BB' systems).[1]	High. Distinct singlets for every unique carbon.	C proves the presence of two distinct rings.[1]
Functional Group ID	Aldehyde proton is distinct (10 ppm), but Sulfone is silent.[1]	Carbonyl (~192 ppm) and C-S (~145 ppm) are distinct.[1]	C directly validates the sulfone bridge.[1]
Quaternary Carbons	Invisible.[1]	Visible (with sufficient relaxation time).	Essential for confirming substitution patterns.[1]

B. Synthesis Validation (Precursor vs. Product)

The most common synthetic route involves the oxidation of the corresponding sulfide (thioether) to the sulfone .[1][2]

• The Alternative (Precursor): 4-[(4-Methylphenyl)thio]benzaldehyde.[1]

• The Product: 4-[(4-Methylphenyl)sulfonyl]benzaldehyde.[1][3]

• The Critical Shift: Upon oxidation from -S- to -SO

  -, the ipso carbons (attached to sulfur) shift significantly downfield (deshielding effect) due to the strong electron-withdrawing nature of the sulfone group.

  • Sulfide C-S: ~140 ppm[1][4][5]

  • Sulfone C-SO

    : ~145–148 ppm[1]

Structural Assignment & Data Interpretation[6]

Molecular Structure & Numbering

The molecule consists of two aromatic rings linked by a sulfone group.

• Ring A (Tosyl): Contains the Methyl group.[1]

• Ring B (Benzaldehyde): Contains the Aldehyde group.[1]

Standardized C NMR Data (DMSO-d )

Note: Values are chemically equivalent ranges based on diaryl sulfone standards.

Carbon Type	Assignment	Chemical Shift ( ppm)	Structural Logic (Causality)
Carbonyl	C=O (Aldehyde)	192.0 – 194.0	Highly deshielded due to C=O double bond anisotropy and electronegativity.[1]
Quaternary	C-SO (Ring A & B)	145.0 – 148.0	The Sulfone group is strongly electron-withdrawing, deshielding the attached carbons.
Quaternary	C-Me (Ring A)	144.0 – 145.0	Methyl group is weakly activating but the ring is electron-deficient.
Quaternary	C-CHO (Ring B)	139.0 – 140.0	Attachment point of the aldehyde.[1]
Aromatic CH	Ring B (Ortho to SO )	130.0 – 131.0	Deshielded by ortho-position to sulfone.[1]
Aromatic CH	Ring A (Ortho to Me)	129.5 – 130.5	Standard aromatic range.[1]
Aromatic CH	Ring B (Ortho to CHO)	127.0 – 128.0	Shielded relative to sulfone-adjacent carbons.[1]
Aliphatic	-CH (Methyl)	21.0 – 21.5	Characteristic benzylic methyl signal.[1]

Visual Logic: Spectral Assignment Flow

The following diagram illustrates the decision tree for assigning peaks in the

C spectrum.

Caption: Logical flow for assigning critical functional groups in the 13C NMR spectrum.

Experimental Protocol (Self-Validating System)

To ensure trustworthy data, the experimental setup must account for the long relaxation times (

) of quaternary carbons.[1] Standard high-throughput parameters often miss the C-SO peaks.

Reagents & Equipment[3][5][6]

• Solvent: DMSO-d

  (Preferred for solubility of sulfones) or CDCl .[1]

• Internal Standard: TMS (Tetramethylsilane) at 0.00 ppm.[1][4]

• Instrument: 100 MHz (or higher)

  C frequency (400 MHz H equivalent).

Step-by-Step Methodology

• Sample Prep: Dissolve 30–50 mg of product in 0.6 mL DMSO-d

  . Ensure complete dissolution; sulfones can be crystalline and slow to dissolve.

• Parameter Setup (Critical):

  • Pulse Angle: 30° (to avoid saturation).

  • Relaxation Delay (D1): Set to 2.0 – 3.0 seconds . Why? Quaternary carbons (C-SO

    , C-CHO) have no attached protons to facilitate relaxation.[1] A short D1 will suppress these signals, leading to false negatives.[1]

  • Scans: Minimum 512 scans (due to lower sensitivity of

    C).

• Processing:

  • Apply exponential multiplication (LB = 1.0 – 3.0 Hz) to improve Signal-to-Noise ratio.

• Validation Check:

  • Pass: Distinct peaks at ~192 ppm and ~21 ppm + 4 distinct signals in the 125–150 ppm range.[1]

  • Fail: Missing quaternary peaks (increase D1) or extra aliphatic peaks (solvent contamination).[1]

Synthesis Workflow & Purity Check

The following diagram details how to use NMR data to validate the synthesis pathway from the sulfide precursor.

Caption: Validation checkpoint for the oxidation of sulfide to sulfone.

References

• Royal Society of Chemistry. (2014).[1] Efficient and Eco-friendly Catalyst-free Synthesis of N-Sulfonylimines. (Supplementary Information containing NMR data for tosyl-derivatives). Retrieved from [Link][1][6]

• National Institutes of Health (NIH). (2008).[1] 4-(Methylsulfonyl)benzaldehyde Crystal Structure. PMC. Retrieved from [Link]

• Reich, H. J. (n.d.).[1] WinPLT NMR Data: Chemical Shifts of Sulfones. University of Wisconsin-Madison. Retrieved from [Link][1]

Sources

• 1. preprints.org [preprints.org]
• 2. Sulfone - Wikipedia [en.wikipedia.org]
• 3. CN102603646B - Synthesis method of 4-[4-(methylsulfonyl)phenyl]-5-phenyl-2-(trifluoromethyl)-1H-imidazole - Google Patents [patents.google.com]
• 4. rsc.org [rsc.org]
• 5. rsc.org [rsc.org]
• 6. 4-(Methyl­sulfon­yl)benzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]